N-(2-(4-(2-(p-tolyloxy)acetyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride

• IUPAC Name: N-[2-[4-[2-(4-methylphenoxy)acetyl]piperazin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C23H27N3O5.ClH/c1-17-2-5-19(6-3-17)29-15-22(27)26-12-10-25(11-13-26)9-8-24-23(28)18-4-7-20-21(14-18)31-16-30-20;/h2-7,14H,8-13,15-16H2,1H3,(H,24,28);1H
• InChI Key: VGAPBQSTVMHDAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CCNC(=O)C3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C23H28ClN3O5
• Molecular Weight: 461.9 g/mol

Description

N-(2-(4-(2-(p-tolyloxy)acetyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O5 and its molecular weight is 461.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Carboxamides

• Heterocyclic carboxamides, analogues of 1192U90, were synthesized and evaluated as potential antipsychotic agents. These compounds were assessed for their binding to dopamine and serotonin receptors and their ability to antagonize certain behavioral responses in mice. The study found that two derivatives exhibited potent in vivo activities, suggesting their potential application in antipsychotic drug development (Norman et al., 1996).

Antimicrobial and Antiviral Activities

• New 1,2,4-Triazole derivatives were synthesized and screened for antimicrobial activity. This research demonstrates the potential application of piperazine-based compounds in developing new antimicrobial agents (Fandaklı et al., 2012).
• Another study synthesized benzoxazole derivatives doped with Febuxostat, showing promising antiviral and antimicrobial activities. These findings highlight the potential for piperazine derivatives in creating treatments for infectious diseases (Reddy et al., 2013).

Mechanism of Action

Target of Action

The primary targets of this compound are D2 dopamine receptors and 5-HT2A serotonin receptors . These receptors play a crucial role in the regulation of various neurological and psychological processes, including mood, cognition, and perception .

Mode of Action

The compound acts as an antagonist at both D2 dopamine and 5-HT2A serotonin receptors . By binding to these receptors, it prevents the action of naturally occurring neurotransmitters, dopamine and serotonin, respectively . This results in a decrease in the overactivity of these neurotransmitters, which is often associated with certain psychiatric disorders .

Biochemical Pathways

The compound’s action on D2 dopamine and 5-HT2A serotonin receptors affects multiple biochemical pathways. The inhibition of D2 receptors can lead to a reduction in the positive symptoms of schizophrenia, such as hallucinations and delusions . On the other hand, the blockade of 5-HT2A receptors can help alleviate the negative symptoms of schizophrenia, such as social withdrawal and lack of motivation .

Pharmacokinetics

The compound’s lipophilicity, size, and charge may also influence its pharmacokinetic profile .

Result of Action

The antagonistic action of the compound on D2 dopamine and 5-HT2A serotonin receptors can result in a significant reduction in the symptoms of psychiatric disorders, such as schizophrenia . This includes a decrease in hallucinations, delusions, social withdrawal, and lack of motivation .